Cas no 500596-39-4 (2,7-Octadiynoic acid, 5,5-dimethyl-)

• Product Name: 2,7-Octadiynoic acid, 5,5-dimethyl-
• CAS No: 500596-39-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1545411
• PubChem ID: 11182798
• Update Time: 2025-04-21

2,7-Octadiynoic acid, 5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Octadiynoic acid, 5,5-dimethyl-
• 5,5-dimethylocta-2,7-diynoic Acid
• CS-0527512
• 500596-39-4

• Inchi： 1S/C10H12O2/c1-4-7-10(2,3)8-5-6-9(11)12/h1H,7-8H2,2-3H3,(H,11,12)
• InChI Key： OYVUAEOWBHHVNQ-UHFFFAOYSA-N
• SMILES： OC(C#CCC(C)(C)CC#C)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3